Cas no 2171624-12-5 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoyl-4-methylpiperidine-4-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoyl-4-methylpiperidine-4-carboxylic acid
• CAS No: 2171624-12-5
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6454784
• PubChem ID: 165543643
• Update Time: 2025-06-18

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoyl-4-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoyl-4-methylpiperidine-4-carboxylic acid
• EN300-1509364
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanoyl]-4-methylpiperidine-4-carboxylic acid
• 2171624-12-5

• Inchi： 1S/C27H32N2O6/c1-27(25(31)32)12-14-29(15-13-27)24(30)23(11-16-34-2)28-26(33)35-17-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,22-23H,11-17H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： IZXVJZULXIUDDY-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCN(C(C(CCOC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoyl-4-methylpiperidine-4-carboxylic acid

Comprehensive Guide to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoyl-4-methylpiperidine-4-carboxylic acid (CAS No. 2171624-12-5)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoyl-4-methylpiperidine-4-carboxylic acid (CAS No. 2171624-12-5) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for this compound due to its unique structural properties and applications in drug discovery and bioconjugation.

The molecular structure of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoyl-4-methylpiperidine-4-carboxylic acid includes an Fmoc-protecting group, a methoxybutanoyl moiety, and a 4-methylpiperidine-4-carboxylic acid backbone. These features make it highly valuable for constructing complex peptide sequences and modifying biomolecules. Its CAS No. 2171624-12-5 ensures precise identification in chemical databases, making it a reliable reference for researchers.

One of the key reasons for the growing interest in this compound is its role in targeted drug delivery systems. With advancements in precision medicine, scientists are exploring how Fmoc-protected amino acids like this one can enhance the stability and bioavailability of therapeutic peptides. Searches related to "Fmoc amino acid applications in drug development" and "CAS 2171624-12-5 uses" have surged, reflecting its importance in modern research.

In addition to pharmaceutical applications, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoyl-4-methylpiperidine-4-carboxylic acid is also used in biochemical assays and proteomics studies. Its compatibility with automated peptide synthesizers makes it a preferred choice for high-throughput screening. Researchers often inquire about "synthesis protocols for Fmoc-protected compounds" and "handling and storage of CAS 2171624-12-5", highlighting the need for detailed technical guidance.

The market for custom peptide synthesis reagents, including 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoyl-4-methylpiperidine-4-carboxylic acid, is expanding due to rising demand in biotechnology and academic research. Companies specializing in fine chemicals are increasingly stocking this compound to cater to the needs of pharmaceutical innovators and life science laboratories. Trends such as "green chemistry in peptide synthesis" and "sustainable Fmoc reagents" are also influencing its adoption.

For those working with 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoyl-4-methylpiperidine-4-carboxylic acid, understanding its solubility, reactivity, and purification methods is essential. Common queries include "best solvents for CAS 2171624-12-5" and "analytical techniques for Fmoc-compound characterization". Proper handling ensures optimal results in peptide chain assembly and minimizes side reactions.

In summary, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoyl-4-methylpiperidine-4-carboxylic acid (CAS No. 2171624-12-5) is a versatile and high-value compound in peptide chemistry and pharmaceutical sciences. Its applications span from drug formulation to biomolecular engineering, making it a subject of ongoing research and commercial interest. By staying updated on the latest developments and best practices, researchers can leverage its full potential in their projects.